Cas no 174467-36-8 (tert-butyl N-(3-iodopyridin-2-yl)carbamate)

Tert-butyl N-(3-iodopyridin-2-yl)carbamate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its key structural features—a protected amine group and an iodine substituent on the pyridine ring—make it a useful building block for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the introduction of diverse functional groups. The tert-butyl carbamate (Boc) group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound’s high purity and well-defined reactivity profile ensure reliable performance in complex synthetic pathways. Its utility in constructing heterocyclic frameworks underscores its importance in medicinal chemistry and material science research.
tert-butyl N-(3-iodopyridin-2-yl)carbamate structure
174467-36-8 structure
Product Name:tert-butyl N-(3-iodopyridin-2-yl)carbamate
CAS No:174467-36-8
MF:C10H13IN2O2
MW:320.126894712448
MDL:MFCD07368210
CID:838072
PubChem ID:29921890
Update Time:2026-04-29

tert-butyl N-(3-iodopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (3-iodopyridin-2-yl)carbamate
    • 3-IODO-2-PYRIDINYL-CARBAMIC ACID, 1,1-DIMETHYLETHYL ESTER
    • tert-butyl N-(3-iodopyridin-2-yl)carbamate
    • 3-IODO-PYRIDIN-2-YL-CARBAMIC ACID TERT-BUTYL ESTER
    • MDL: MFCD07368210
    • Inchi: InChI=1S/C10H13IN2O2/c1-10(2,3)15-9(14)13-8-7(11)5-4-6-12-8/h4-6H,1-3H3,(H,12,13,14)
    • InChI Key: UZACQBWMOYQGSV-UHFFFAOYSA-N
    • SMILES: CC(C)(OC(NC1=C(I)C=CC=N1)=O)C

Computed Properties

  • Exact Mass: 320.00200
  • Monoisotopic Mass: 320.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2A^2

Experimental Properties

  • Density: 1.652
  • Boiling Point: 313.2°C at 760 mmHg
  • Flash Point: 143.2°C
  • Refractive Index: 1.609
  • PSA: 51.22000
  • LogP: 3.10620

tert-butyl N-(3-iodopyridin-2-yl)carbamate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl N-(3-iodopyridin-2-yl)carbamate Pricemore >>

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